Cas no 177034-98-9 (Acetamide,N-[4-(7,8-dimethoxy-4-methyl-5H-2,3-benzodiazepin-1-yl)phenyl]-)

• Product Name: Acetamide,N-[4-(7,8-dimethoxy-4-methyl-5H-2,3-benzodiazepin-1-yl)phenyl]-
• CAS No: 177034-98-9
• MF: C₂₀H₂₁N₃O₃
• MW: 351.399044752121
• CID: 150616
• PubChem ID: 128024
• Update Time: 2025-04-19

Acetamide,N-[4-(7,8-dimethoxy-4-methyl-5H-2,3-benzodiazepin-1-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-(7,8-dimethoxy-4-methyl-5H-2,3-benzodiazepin-1-yl)phenyl]-
• N-[4-(8-methyl-9H-[1,3]dioxolo[4,5-h][2,3]benzodiazepin-5-yl)phenyl]acetamide
• EGIS 7649
• N-[4-(7,8-dimethoxy-4-methyl-5H-2,3-benzodiazepin-1-yl)phenyl]acetamide
• 1-(4-Acetylaminophenyl)-4-methyl-7,8-methylenedioxy-5H-2,3-benzodiazep ine
• Egis-7649
• SCHEMBL7994104
• Acetamide, N-(4-(7,8-dimethoxy-4-methyl-5H-2,3-benzodiazepin-1-yl)phenyl)-
• 177034-98-9
• DTXSID40938893
• N-[4-(7,8-Dimethoxy-4-methyl-5H-2,3-benzodiazepin-1-yl)phenyl]ethanimidic acid
• N-(4-(7,8-Dimethoxy-4-methyl-5H-2,3-benzodiazepin-1-yl)phenyl)acetamide

• Inchi： 1S/C20H21N3O3/c1-12-9-15-10-18(25-3)19(26-4)11-17(15)20(23-22-12)14-5-7-16(8-6-14)21-13(2)24/h5-8,10-11H,9H2,1-4H3,(H,21,24)
• InChI Key： UFPPOUKMVVEJAG-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C(C3C=CC(=CC=3)NC(C)=O)=NN=C(C)CC=2C=1)OC

Computed Properties

• Exact Mass: 335.12711
• Monoisotopic Mass: 351.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.5
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• PSA: 72.28